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Compound of Interest

Compound Name: 6-Chlorothymine

CAS No.: 1627-28-7

Cat. No.: B167606

Get Quote

CAS Number: 1627-28-7 Synonyms: 6-Chloro-5-methyluracil; 6-Chloro-5-methylpyrimidine-

2,4(1H,3H)-dione Chemical Formula: C₅H₅ClN₂O₂[1][2][3][4][5]

Core Directive & Safety Philosophy
6-Chlorothymine is a halogenated pyrimidine derivative frequently used as an intermediate in

the synthesis of antiviral and anticancer therapeutics.[3][5] Unlike standard organic waste, its

disposal requires strict adherence to halogenated waste protocols to prevent the formation of

dioxins and furans during incineration.[3][5]

This guide moves beyond basic compliance, establishing a self-validating disposal workflow

designed to protect laboratory personnel and the environment. The core principle is

Segregation at Source: never mix halogenated intermediates with non-halogenated solvents or

aqueous streams, as this exponentially increases disposal costs and environmental risk.[3][5]

Hazard Identification & Pre-Disposal Handling
Before initiating disposal, verify the material state and associated hazards.[3][5] 6-
Chlorothymine is typically a white to off-white crystalline solid.[3][4][5]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b167606#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/Thymine_-6-chloro
https://www.echemi.com/products/pd1805142696-6-chlorothymine.html
https://louisville.edu/dehs/waste-disposal/waste-disposal-files/waste-disposal-guide
https://cymitquimica.com/cas/1627-28-7/
https://pubchem.ncbi.nlm.nih.gov/compound/6-Chloronicotinic-acid
https://www.benchchem.com/product/b167606/docs?utm_src=pdf-body#proper-disposal-procedures-for-6-chlorothymine
https://louisville.edu/dehs/waste-disposal/waste-disposal-files/waste-disposal-guide
https://pubchem.ncbi.nlm.nih.gov/compound/6-Chloronicotinic-acid
https://louisville.edu/dehs/waste-disposal/waste-disposal-files/waste-disposal-guide
https://pubchem.ncbi.nlm.nih.gov/compound/6-Chloronicotinic-acid
https://louisville.edu/dehs/waste-disposal/waste-disposal-files/waste-disposal-guide
https://pubchem.ncbi.nlm.nih.gov/compound/6-Chloronicotinic-acid
https://louisville.edu/dehs/waste-disposal/waste-disposal-files/waste-disposal-guide
https://pubchem.ncbi.nlm.nih.gov/compound/6-Chloronicotinic-acid
https://www.benchchem.com/product/b167606/docs?utm_src=pdf-body#proper-disposal-procedures-for-6-chlorothymine
https://www.benchchem.com/product/b167606/docs?utm_src=pdf-body#proper-disposal-procedures-for-6-chlorothymine
https://louisville.edu/dehs/waste-disposal/waste-disposal-files/waste-disposal-guide
https://cymitquimica.com/cas/1627-28-7/
https://pubchem.ncbi.nlm.nih.gov/compound/6-Chloronicotinic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167606?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


GHS Hazard Classification
Hazard Class Category

Hazard Statement
Code

Description

Skin

Corrosion/Irritation
Cat.[3][5][6][7][8] 2 H315

Causes skin irritation.

[3][5][6][7]

Serious Eye

Damage/Irritation
Cat. 2A H319

Causes serious eye

irritation.[3][5][6][7][9]

STOT - Single

Exposure
Cat. 3 H335

May cause respiratory

irritation.[3][5][6][9]

Critical Safety Rule: Treat all waste containing >1% 6-Chlorothymine as Halogenated

Hazardous Waste.

Waste Characterization & Segregation
Proper characterization determines the downstream destruction method.[3][5] Use the table

below to classify your specific waste stream.

Property Value / Description Disposal Implication

Molecular Weight 160.56 g/mol N/A

Solubility
Low in water; soluble in basic

solutions & DMSO

Do not flush down drains.[3][5]

Aquatic toxicity risk.[3][5]

Halogen Content Chlorine (Cl) present

MUST go to high-temp

incineration with acid

scrubbing.[3][5]

Reactivity
Stable; incompatible with

strong oxidizers

Keep away from

perchlorates/peroxides in

waste storage.[3][5]

Visualizing the Segregation Logic
The following decision tree ensures the material ends up in the correct waste stream.
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CRITICAL RULE

Start: Waste Generation

Is the waste Solid or Liquid?

Solid Precipitate/Powder Dissolved in Solvent

Solid Waste Bin
(Label: Halogenated Organic Solid)

Double bag in polyethylene

Is the solvent Halogenated?

Liquid Waste Carboy
(Label: Halogenated Solvent Waste)

Yes (e.g., DCM, Chloroform) No (e.g., Ethanol, DMSO) 
*Mixture becomes Halogenated*

Liquid Waste Carboy
(Label: Non-Halogenated Solvent + Trace Halogens)

Click to download full resolution via product page

Figure 1: Waste Segregation Decision Tree. Note that adding 6-Chlorothymine to a non-

halogenated solvent (like Ethanol) converts the entire mixture into "Halogenated Waste" for

disposal purposes.[3][5]

Step-by-Step Disposal Protocols
Protocol A: Disposal of Solid 6-Chlorothymine
Applicability: Expired reagents, reaction precipitates, or spill cleanup residues.[3][5]

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a dedicated

solid waste drum.[3][5]
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Labeling: Affix a hazardous waste tag. Clearly write:

Chemical Name: 6-Chlorothymine

Constituents: 100% 6-Chlorothymine[3][5]

Hazard Checkbox: Toxic / Irritant / Halogenated[5]

Transfer:

Wear nitrile gloves, safety goggles, and a lab coat.[3][5]

If dust generation is likely, work inside a chemical fume hood.[3][5]

Transfer solid directly into the container.[3][5] Do not fill beyond 90% capacity.

Sealing: Screw the lid tight. Wipe the exterior with a damp paper towel (dispose of the towel

in the same bin) to remove dust.[3][5]

Protocol B: Disposal of Mother Liquors (Liquid Waste)
Applicability: Solvents (DMSO, DMF, Ethanol) containing dissolved 6-Chlorothymine.[3][5]

Segregation:Do not mix with aqueous acid/base waste streams.[3][5]

Container: Use a standard safety carboy (HDPE or chemically resistant plastic).[3][5]

Bulking Rule:

Even if the solvent is non-halogenated (e.g., Methanol), the presence of dissolved 6-
Chlorothymine (Cl atom) classifies the entire carboy as Halogenated Solvent Waste.[3][5]

Why? Incinerators need to know about the chlorine content to adjust scrubbers for HCl

gas generation.[3][5]

Labeling: "Halogenated Organic Solvents." List "6-Chlorothymine" as a trace contaminant

(<5%).[3][5]
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Protocol C: Empty Container & Packaging
Triple Rinse: Rinse the empty original bottle three times with a compatible solvent (e.g.,

Ethanol or Acetone).[3][5]

Rinsate Disposal: Pour the rinsate into the Halogenated Liquid Waste carboy (Protocol B).[3]

[5]

Defacing: Cross out the original label. Mark as "Empty."

Disposal: Place the rinsed, dry bottle in the glass recycling or trash, depending on local

institutional policy for triple-rinsed containers.

Emergency Spill Response
In the event of a spill, rapid containment prevents spread and aerosolization.[3][5]

1. Alert & Isolate
(Notify nearby personnel)

2. Don PPE
(Gloves, Goggles, N95/Respirator)

3. Containment
(Cover with dry absorbent pads)

4. Cleanup
(Scoop into bag, do not sweep/dust)

5. Decontamination
(Wipe surface with soap/water)

Click to download full resolution via product page

Figure 2: Dry Solid Spill Response Workflow.[3][5] Avoid creating dust; use wet-wiping or damp

absorbents if necessary.[3][5]

Spill Kit Requirements:

Nitrile gloves (double-gloving recommended).[3][5]

Scoop/dustpan (dedicated for hazardous waste).[3][5]

Sealable polyethylene bags (Ziploc style).[3][5]

Hazardous waste tags.[3][5][10]

Regulatory Framework (Reference)
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USA (RCRA): 6-Chlorothymine is not explicitly P- or U-listed, but it must be evaluated for

characteristics.[3][5] If mixed with spent halogenated solvents (e.g., Methylene Chloride), it

falls under F-listed wastes (F001/F002).[3][5]

EU (EWC): Classify under 16 05 06* (laboratory chemicals, consisting of or containing

hazardous substances, including mixtures of laboratory chemicals).[3][5]

References
PubChem. (n.d.).[3][5] Thymine, 6-chloro- (CAS 1627-28-7) Compound Summary. National

Library of Medicine.[3][5] Retrieved from [Link][3][5]

University of Illinois DRS. (n.d.). Halogenated Organic Liquids Disposal Guide. Retrieved

from [Link][3][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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